2'-F-Ac-dC Phosphoramidite
Overview
Description
2’-F-Ac-dC Phosphoramidite is a phosphoramidite used in the preparation of cyclic purine dinucleotides . It adopts an RNA-type sugar conformation due to the high electronegativity of fluorine . This sugar conformation makes RNA duplexes (A-form) generally more thermodynamically stable than DNA duplexes (B-form) .
Synthesis Analysis
Phosphoramidites are synthesized from nucleoside monomers and are fundamental for the automated chemical synthesis of oligonucleotides . The synthesis cycle involves four chemical reactions: detritylation, coupling, capping, and oxidation . The synthesis of phosphoramidites from their corresponding alcohols can be accomplished with short reaction times, near-quantitative yields, and without the need for purification before being submitted directly to automated oligonucleotide synthesis .Molecular Structure Analysis
2’-F-Ac-dC Phosphoramidite contains a total of 109 bonds; 60 non-H bonds, 23 multiple bonds, 18 rotatable bonds, 4 double bonds, 1 triple bond, 18 aromatic bonds, 1 five-membered ring, 4 six-membered rings, 1 secondary amide (aliphatic), 1 amidine derivative, 1 nitrile (aliphatic), 2 ethers (aliphatic) .Chemical Reactions Analysis
The addition of 2’-F-RNA residues to oligodeoxynucleotides progressively increases the thermal stability of their duplexes with RNA . The stabilization is additive at approximately 2° per residue . This compares favorably with 2’-OMe-RNA at around 1.5° and RNA at 1.1° per residue .Physical And Chemical Properties Analysis
2’-F-Ac-dC Phosphoramidite has a molecular weight of 789.84 . It adopts an RNA-type sugar conformation, presumably due to the high electronegativity of fluorine .Scientific Research Applications
Oligonucleotide Synthesis
Phosphoramidites, including Dmt-2’-f-dc(ac) amidite, are building blocks used in the chemical synthesis of oligonucleotides . Automated oligo synthesizers complete sequential chemical reactions using phosphoramidites to produce the nucleotide chains of synthetic oligos .
Therapeutic Applications
The presence of fluorine at the 2’ position in 2’-F-ANA leads to increased stability to hydrolysis under basic conditions relative to RNA and even 2’-F-RNA . The stability of 2’-F-ANA to nucleases also makes this a useful modification for enhancing the stability of oligonucleotides in biological environments .
Diagnostic Applications
Thermo Scientific™ DNA and RNA phosphoramidites are built to meet the varying needs of oligonucleotide manufacturers for the development of therapeutic, diagnostic, and research applications .
siRNA Applications
2’-F-RNA can be effectively used in siRNA applications . Aptamers composed of 2’-F–RNA bind targets with higher affinities and are more resistant to nucleases, compared to RNA aptamers .
Preparation of Cell-Penetrating and Neurotargeting Dendritic siRNA Nanostructures
Dmt-2’'-f-dc (ac) amidite is a nucleotide used in the preparation of cell-penetrating and neurotargeting dendritic siRNA nanostructures .
Preparation of Cyclic Purine Dinucleotides
Dmt-2’-f-dc (ac) amidite is a phosphoramidite which can be used in the preparation of cyclic purine dinucleotides .
Activating “Stimulator of Interferon Gene”-Dependent Signaling
Dmt-2’-f-dc (ac) amidite can be used in compositions and methods for activating “stimulator of interferon gene”-dependent signaling .
Enhancing Nuclease Resistance
Phosphorothioate (PS) 2’-F-ANA is routinely used in these applications due to its increased nuclease resistance .
Mechanism of Action
Target of Action
Dmt-2’-f-dc(ac) amidite, also known as 2’-F-Ac-dC Phosphoramidite, is primarily used in the synthesis of oligonucleotides . The primary targets of this compound are the nucleic acids that make up the genetic material of cells .
Mode of Action
The compound interacts with its targets by being incorporated into the oligonucleotide chain during synthesis . It provides increased thermal stability and nuclease resistance to the synthesized oligonucleotides .
Biochemical Pathways
Dmt-2’-f-dc(ac) amidite is involved in the biochemical pathway of oligonucleotide synthesis . It can be used in the preparation of cyclic purine dinucleotides .
Result of Action
The result of Dmt-2’-f-dc(ac) amidite’s action is the production of more thermally stable and nuclease-resistant oligonucleotides . These modified oligonucleotides can have various applications in research and therapeutic contexts.
Safety and Hazards
Future Directions
The development of an on-demand flow synthesis of phosphoramidites from their corresponding alcohols is reported . This methodology allows for the synthesis of sterically hindered as well as redox unstable phosphoramidites . The vision for this technology is direct integration into DNA synthesizers thereby omitting manual synthesis and storage of phosphoramidites .
properties
IUPAC Name |
N-[1-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxy-3-fluorooxolan-2-yl]-2-oxopyrimidin-4-yl]acetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C41H49FN5O8P/c1-27(2)47(28(3)4)56(53-25-11-23-43)55-38-35(54-39(37(38)42)46-24-22-36(44-29(5)48)45-40(46)49)26-52-41(30-12-9-8-10-13-30,31-14-18-33(50-6)19-15-31)32-16-20-34(51-7)21-17-32/h8-10,12-22,24,27-28,35,37-39H,11,25-26H2,1-7H3,(H,44,45,48,49)/t35-,37-,38-,39-,56?/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNFKJHKDSRXNFL-UTXREMQHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C(C)C)P(OCCC#N)OC1C(OC(C1F)N2C=CC(=NC2=O)NC(=O)C)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)N(C(C)C)P(OCCC#N)O[C@@H]1[C@H](O[C@H]([C@@H]1F)N2C=CC(=NC2=O)NC(=O)C)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C41H49FN5O8P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10736409 | |
Record name | N-Acetyl-5'-O-[bis(4-methoxyphenyl)(phenyl)methyl]-3'-O-{(2-cyanoethoxy)[di(propan-2-yl)amino]phosphanyl}-2'-deoxy-2'-fluorocytidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10736409 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
789.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2'-F-Ac-dC Phosphoramidite | |
CAS RN |
159414-99-0 | |
Record name | N-Acetyl-5'-O-[bis(4-methoxyphenyl)(phenyl)methyl]-3'-O-{(2-cyanoethoxy)[di(propan-2-yl)amino]phosphanyl}-2'-deoxy-2'-fluorocytidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10736409 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-[1-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxy-3-fluorooxolan-2-yl]-2-oxopyrimidin-4-yl]acetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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